(2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid

• Molecular Formula: C8H12BN3O2
• Molecular Weight: 193.01 g/mol
• IUPAC Name: (2-pyrrolidin-3-ylpyrimidin-5-yl)boronic acid
• InChI: InChI=1S/C8H12BN3O2/c13-9(14)7-4-11-8(12-5-7)6-1-2-10-3-6/h4-6,10,13-14H,1-3H2
• InChI Key: IJCYXBGOUZZWPH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(N=C1)C2CCNC2)(O)O

Description

(2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid is a boronic acid derivative with the molecular formula C8H12BN3O2

Preparation Methods

The synthesis of (2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid typically involves the following steps:

Halogen-Metal Exchange and Borylation:

Palladium-Catalyzed Cross-Coupling: Another common method is the Suzuki-Miyaura coupling, where a halopyrimidine reacts with a boronic acid derivative in the presence of a palladium catalyst.

Hydroboration: This involves the addition of a boron-hydrogen bond across an unsaturated bond, such as an alkene or alkyne.

Industrial production methods often scale up these laboratory techniques, optimizing reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

(2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form boronic esters or other oxidized derivatives.

Reduction: Reduction reactions can convert the boronic acid group to a borane or other reduced forms.

Substitution: The boronic acid group can participate in substitution reactions, such as the Suzuki-Miyaura coupling, where it reacts with halides to form new carbon-carbon bonds.

Common reagents used in these reactions include palladium catalysts, organolithium reagents, and oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

(2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid has several applications in scientific research:

Chemistry: It is used in organic synthesis, particularly in the formation of carbon-carbon bonds through cross-coupling reactions.

Biology: Boronic acids are known to inhibit proteases and other enzymes, making them valuable in the study of enzyme function and inhibition.

Medicine: This compound can be used in the design of drugs that target specific enzymes or receptors, leveraging its ability to form reversible covalent bonds.

Industry: In industrial applications, boronic acids are used in the development of sensors and materials that can detect or interact with specific molecules.

Mechanism of Action

The mechanism by which (2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid exerts its effects often involves the formation of reversible covalent bonds with diols or other nucleophiles. This interaction can inhibit enzyme activity or alter the function of molecular targets. The specific pathways involved depend on the context in which the compound is used, such as enzyme inhibition in biological systems or sensor development in industrial applications .

Comparison with Similar Compounds

(2-(Pyrrolidin-3-yl)pyrimidin-5-yl)boronic acid can be compared with other boronic acid derivatives, such as:

(2-(Pyrrolidin-1-yl)pyrimidin-5-yl)boronic acid: This compound has a similar structure but with a different substitution pattern on the pyrrolidine ring.

5-Bromopyridine-3-boronic acid: Another boronic acid derivative used in cross-coupling reactions.

2-Aminopyridine-5-boronic acid pinacol ester: This compound is used in similar applications but has different functional groups that affect its reactivity and applications.

The uniqueness of this compound lies in its specific structure, which allows for unique interactions and applications in various fields.